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Compound of Interest

4-Amino-3-chloro-5-methylbenzoic
Compound Name: o
aci

Cat. No. B116018

Introduction

Substituted aminobenzoic acids are a critical class of intermediates in the synthesis of a wide
range of agrochemicals. While the direct application of 4-Amino-3-chloro-5-methylbenzoic
acid in major commercial agrochemicals is not extensively documented in publicly available
literature, its structural isomer, 2-amino-5-chloro-3-methylbenzoic acid, serves as a pivotal
building block for one of the world's leading insecticides, chlorantraniliprole. This document will
provide a detailed overview of the application of 2-amino-5-chloro-3-methylbenzoic acid in the
synthesis of chlorantraniliprole as a representative example of the utility of this class of
compounds. Furthermore, we will explore the synthesis of these key intermediates.

Structural Isomers and Their Relevance

It is crucial to distinguish between the two isomers: 4-Amino-3-chloro-5-methylbenzoic acid
and 2-amino-5-chloro-3-methylbenzoic acid. While they share the same molecular formula, the
arrangement of their functional groups on the benzene ring differs, leading to distinct chemical
properties and reactivities that dictate their roles in complex syntheses.
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4-Amino-3-chloro-5-methylbenzoic acid

4-Amino-3-chloro-5-methylbenzoic acid
(CAS: 157069-52-8)
Limited documented direct use in major agrochemicals.

Structural Isomers

2-amino-5-chloro-3-methylbenzoic acid

2-amino-5-chloro-3-methylbenzoic acid

2-amino-3-methylbenzoic acid

Chlorination

Chlorinating Agent
(e.g., Chlorine gas, N-chlorosuccinimide)
g 2-amino-5-chloro-3-methylbenzoic acid

(CAS: 20776-67-4)
Key intermediate in Chlorantraniliprole synthesis.

Solvent
(e.g., 1,2-dichloroethane, DMF)
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Reagents & Conditions

Methanesulfonyl chloride =

3-Picoline (base) - r

Key Intermediates

Coupling Agent

3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid Temperature: -5 to 0 °C
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 To cite this document: BenchChem. [Application Notes and Protocols: The Role of
Substituted Aminobenzoic Acids in Agrochemical Synthesis]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b116018#4-amino-3-chloro-5-
methylbenzoic-acid-in-the-synthesis-of-agrochemicals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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